Cas no 898601-76-8 (2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide)

• Product Name: 2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide
• CAS No: 898601-76-8
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• CID: 5459690
• Update Time: 2025-07-02

2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(2-morpholino-2-(p-tolyl)ethyl)benzamide
• 2-methyl-N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]benzamide
• STL204409
• VU0504339-1
• 2-methyl-N-[2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl]benzamide
• 2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide

• InChI Key： VOTAXXHPJCZTMY-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC(C)=CC=1)CNC(C1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 414
• XLogP3: 3.1
• Topological Polar Surface Area: 41.6

Additional information on 2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide

Professional Introduction to Compound with CAS No. 898601-76-8 and Product Name: 2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide

The compound with the CAS number 898601-76-8 and the product name 2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide represents a significant advancement in the field of chemical pharmaceuticals. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a benzamide core, a morpholine moiety, and methyl substituents, contributes to its unique chemical properties and biological activities.

Recent research in the domain of bioactive molecules has highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The structure of 2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and selectivity. Specifically, the benzamide group is a well-documented pharmacophore in drug design, often employed for its ability to modulate enzyme activity and receptor interactions. The morpholine ring, on the other hand, is frequently used to improve solubility and metabolic stability, which are critical factors in drug formulation.

In the context of modern pharmaceutical research, compounds like 2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide are being explored for their potential therapeutic effects in various diseases. For instance, studies have indicated that benzamide derivatives can exhibit anti-inflammatory, analgesic, and even anticancer properties. The specific arrangement of substituents in this compound may enhance its efficacy by optimizing interactions with biological targets such as enzymes and receptors involved in disease pathways.

The synthesis and characterization of this compound have been subjects of extensive investigation. Advanced synthetic techniques have been employed to ensure high purity and yield, which are essential for subsequent pharmacological studies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been instrumental in confirming the structural integrity of 2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule in drug discovery programs. By leveraging computational modeling and molecular docking studies, researchers can predict how this compound might interact with specific biological targets. These predictions are crucial for designing experiments that validate the compound's biological activity and guide further optimization efforts.

The pharmacokinetic profile of 2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide is another area of active interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical viability. Preliminary studies suggest that the morpholine ring may contribute to favorable solubility characteristics, which could enhance oral bioavailability—a critical factor for therapeutic efficacy.

In addition to its potential therapeutic applications, this compound may also find utility in chemical biology research. Its complex structure provides a valuable tool for studying enzyme mechanisms and receptor binding dynamics. By using this compound as a probe, researchers can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

The development of new drug candidates often involves iterative processes of synthesis, testing, and optimization. The case of 898601-76-8 exemplifies this approach, where initial findings guide subsequent modifications aimed at improving potency and selectivity. Such iterative cycles are essential for translating laboratory discoveries into viable clinical candidates.

Future research directions may include exploring derivatives of 2-methyl-N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethylbenzamide to enhance its pharmacological properties further. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) could be employed to identify modifications that improve binding affinity or reduce off-target effects.

The broader implications of this work extend beyond individual compounds to the advancement of chemical pharmaceuticals as a whole. As our understanding of molecular interactions grows more sophisticated, so too does our ability to design molecules with tailored biological activities. Compounds like 898601-76-8 represent a testament to these advancements and highlight the continued importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In conclusion, 898601-76-8and its corresponding product name, 2-methyl-N-2-(4-methylphenyl)- 2-(morpholin - 4 - yl) ethylbenzamide, represent a significant contribution to the field of chemical pharmaceuticals. Their unique structural features make them promising candidates for further research into therapeutic applications across various disease areas. As ongoing studies continue to uncover their full potential, these compounds are poised to play an important role in future medical advancements.